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Compound of Interest

Compound Name:
Benzyl N-(2-

hydroxyethyl)carbamate

Cat. No.: B104591 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Benzyl N-(2-hydroxyethyl)carbamate is a valuable intermediate in pharmaceutical synthesis,

serving as a building block for more complex molecules.[1] Its structure incorporates a

carbamate linkage and a primary alcohol, providing versatile handles for further chemical

modifications. This document provides a detailed experimental protocol for the synthesis of

Benzyl N-(2-hydroxyethyl)carbamate, along with a summary of key quantitative data and

visual representations of the experimental workflow and reaction mechanism.

Data Presentation
A summary of the quantitative data associated with the synthesis of Benzyl N-(2-
hydroxyethyl)carbamate is presented in the table below for easy reference and comparison.
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Parameter Value Reference

Reactants

2-Aminoethanol 2.0 g (32.7 mmol) [2][3]

Benzyl chloroformate 5.6 mL (41.3 mmol) [2][3]

Triethylamine 5.5 mL (39.5 mmol) [2][3]

Solvent

Dichloromethane 60 mL [2][3]

Reaction Conditions

Temperature
Ice bath (initial), then room

temperature
[2][3]

Reaction Time 1 hour [2][3]

Product Characteristics

Appearance White powder/solid [2][3]

Molecular Weight 195.22 g/mol [2][3]

Melting Point 58-60 °C [2][3]

Boiling Point 215 °C at 15 mmHg [2][3]

Yield

Yield 84% [2][3]

Experimental Protocols
Synthesis of Benzyl N-(2-hydroxyethyl)carbamate

This protocol details the synthesis of Benzyl N-(2-hydroxyethyl)carbamate from 2-

aminoethanol and benzyl chloroformate.[2][3]

Materials:
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2-Aminoethanol

Benzyl chloroformate

Triethylamine

Dichloromethane (CH₂Cl₂)

Ethyl acetate

Saturated aqueous sodium chloride solution

Anhydrous sodium sulfate

Silica gel for column chromatography

Toluene

Acetonitrile

Equipment:

Round-bottom flask

Ice bath

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Glass column for chromatography

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 2.0 g (32.7 mmol) of 2-aminoethanol in 60

mL of dichloromethane.[2][3]
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Addition of Reagents: Cool the solution in an ice bath. To the stirred solution, add 5.6 mL

(41.3 mmol) of benzyl chloroformate followed by the dropwise addition of 5.5 mL (39.5 mmol)

of triethylamine.[2][3]

Reaction: Remove the ice bath and allow the mixture to warm to room temperature.

Continue stirring for 1 hour.[2][3]

Work-up: After the reaction is complete, transfer the mixture to a separatory funnel and

partition it between ethyl acetate and a saturated aqueous sodium chloride solution.[2][3]

Extraction and Drying: Separate the organic layer, dry it over anhydrous sodium sulfate, filter,

and concentrate the solution under reduced pressure using a rotary evaporator.[2][3]

Purification: Purify the resulting residue by silica gel column chromatography using a mixture

of toluene and acetonitrile (3:2) as the eluent to obtain Benzyl N-(2-
hydroxyethyl)carbamate as a white solid.[2][3]

Mandatory Visualization
The following diagrams illustrate the experimental workflow for the synthesis and the chemical

reaction mechanism.
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Experimental Workflow for Benzyl N-(2-hydroxyethyl)carbamate Synthesis

1. Dissolve 2-Aminoethanol
in Dichloromethane

2. Cool in Ice Bath and Add
Benzyl Chloroformate & Triethylamine

3. Stir at Room Temperature
for 1 hour

4. Partition between Ethyl Acetate
and Saturated NaCl Solution

5. Dry Organic Layer and
Concentrate

6. Purify by Column Chromatography

Benzyl N-(2-hydroxyethyl)carbamate
(White Solid)

Click to download full resolution via product page

Caption: A flowchart of the synthesis of Benzyl N-(2-hydroxyethyl)carbamate.
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Reaction Mechanism for Benzyl N-(2-hydroxyethyl)carbamate Synthesis

Reactants

Base

Products

2-Aminoethanol

Nucleophilic Attack

Benzyl Chloroformate

Triethylamine

Proton Transfer

Tetrahedral Intermediate

Elimination of Cl-

Benzyl N-(2-hydroxyethyl)carbamate Triethylammonium Chloride

Click to download full resolution via product page

Caption: The reaction mechanism for the formation of Benzyl N-(2-hydroxyethyl)carbamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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